Cas no 1319-82-0 (Hexanoic acid, amino-)

• Product Name: Hexanoic acid, amino-
• CAS No: 1319-82-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 155298
• Update Time: 2025-04-19

Hexanoic acid, amino- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, amino-
• Acide aminocaproique
• Acide aminocaproique [INN-French]
• Acido aminocaproico
• Acido aminocaproico [INN-Spanish]
• Acidum aminocaproicum
• Acidum aminocaproicum [INN-Latin]
• Aminocaproic Acids
• Aminohexanoic acid

• Inchi： 1S/C6H13NO2/c7-5-3-1-2-4-6(8)9/h1-5,7H2,(H,8,9)
• InChI Key： SLXKOJJOQWFEFD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCN

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.042
• Melting Point: 202-203 DEG C
• Boiling Point: 255.6°Cat760mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.465
• PSA: 63.32000
• LogP: 1.29040

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients